2-Chloro-5-methoxypyridin-3-amine

• IUPAC Name: 2-chloro-5-methoxypyridin-3-amine
• InChI: InChI=1S/C6H7ClN2O/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key: YSVYALRSRXUGTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(N=C1)Cl)N
• Molecular Formula: C6H7ClN2O
• DSSTOX Substance ID: DTXSID30603442
• Molecular Weight: 158.58 g/mol
• CAS RN: 720666-45-5

Description

2-Chloro-5-methoxypyridin-3-amine (CMP) is a chemical compound that has been used in a variety of scientific research applications. It is a heterocyclic aromatic amine, meaning it is composed of a ring of carbon and nitrogen atoms. CMP is an important intermediate in the synthesis of drugs, pesticides, and other compounds. It is also used in the synthesis of other heterocyclic compounds and has been studied for its potential use in the treatment of diseases such as cancer.

Mechanism of Action

The mechanism of action of 2-Chloro-5-methoxypyridin-3-amine is not fully understood. It is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. 2-Chloro-5-methoxypyridin-3-amine is also believed to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage.
Biochemical and Physiological Effects
2-Chloro-5-methoxypyridin-3-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been shown to have antioxidant activity, scavenging reactive oxygen species and preventing oxidative damage. 2-Chloro-5-methoxypyridin-3-amine has also been shown to have anti-cancer effects, reducing the growth of tumor cells in vitro.

Advantages and Limitations for Lab Experiments

The use of 2-Chloro-5-methoxypyridin-3-amine in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and can be produced in large quantities. It is also a relatively stable compound, meaning it can be stored for long periods of time without significant degradation. However, there are some limitations to the use of 2-Chloro-5-methoxypyridin-3-amine in laboratory experiments. It is a relatively toxic compound and should be handled with care. It is also not soluble in water, making it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-5-methoxypyridin-3-amine. It has been studied for its potential use in the treatment of cancer and other diseases, and further research could lead to new therapeutic applications. It could also be used in the synthesis of other heterocyclic compounds, such as quinolines, indoles, and pyridines. Additionally, 2-Chloro-5-methoxypyridin-3-amine could be used in the synthesis of drugs, pesticides, and other compounds. Finally, further research could lead to a better understanding of the biochemical and physiological effects of 2-Chloro-5-methoxypyridin-3-amine, which could lead to new therapeutic applications.

Synthesis Methods

The synthesis of 2-Chloro-5-methoxypyridin-3-amine is relatively simple and can be accomplished through a number of methods. The most common method involves the reaction of 2-chloro-5-methoxypyridine with ammonia in the presence of an acid catalyst. This reaction produces 2-Chloro-5-methoxypyridin-3-amine in high yields and is often used in large-scale syntheses. Other methods, such as the reaction of 2-chloro-5-methoxypyridine with an amine, can also be used to synthesize 2-Chloro-5-methoxypyridin-3-amine.

Scientific Research Applications

2-Chloro-5-methoxypyridin-3-amine has been used in a variety of scientific research applications. It has been studied for its potential use in the treatment of cancer and other diseases. It has also been used in the synthesis of other heterocyclic compounds, such as quinolines, indoles, and pyridines. 2-Chloro-5-methoxypyridin-3-amine has also been used in the synthesis of drugs, pesticides, and other compounds.